Cas no 2679808-74-1 (rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid
• CAS No: 2679808-74-1
• MF: C₉H₁₃NO₆
• MW: 231.202623128891
• CID: 5642947
• PubChem ID: 165915443
• Update Time: 2025-07-16

rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679808-74-1
• EN300-28275525
• EN300-28275526
• 2728728-24-1
• rac-(2R,3S,4R)-3,4-dihydroxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• (2R,3S,4R)-3,4-dihydroxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C9H13NO6/c1-2-3-16-9(15)10-4-5(11)7(12)6(10)8(13)14/h2,5-7,11-12H,1,3-4H2,(H,13,14)/t5-,6-,7-/m1/s1
• InChI Key： PUGRVBSRSCCBIC-FSDSQADBSA-N
• SMILES： O[C@@H]1[C@@H](CN(C(=O)OCC=C)[C@H]1C(=O)O)O

Computed Properties

• Exact Mass: 231.07428713g/mol
• Monoisotopic Mass: 231.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 107Ų

Additional information on rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

Introduction to rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2679808-74-1)

rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2679808-74-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid includes a pyrrolidine ring with multiple functional groups, including hydroxyl groups and an ester linkage. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic effects.

Recent studies have highlighted the importance of chiral compounds in drug development due to their ability to interact selectively with biological targets. The enantiomeric purity of such compounds can significantly influence their pharmacological profiles, including efficacy and safety. In this context, rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid has been synthesized and characterized to explore its potential as a lead compound for drug discovery.

The synthesis of rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid involves several steps, including the formation of the pyrrolidine ring and the introduction of the hydroxyl and ester functionalities. Advanced synthetic methods such as asymmetric catalysis and chiral resolution techniques have been employed to achieve high enantiomeric purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In terms of biological activity, rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid has shown promising results in various assays. For instance, it has demonstrated significant inhibitory activity against specific enzymes involved in disease pathways. This property makes it a potential candidate for the treatment of conditions such as metabolic disorders and inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid. Preliminary data from these trials have been encouraging, with the compound showing good tolerability and pharmacokinetic profiles. These findings suggest that further development of this compound is warranted.

The potential applications of rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid extend beyond its direct therapeutic use. It can also serve as a valuable tool in biochemical research to study enzyme mechanisms and cellular processes. Additionally, its unique structural features make it an interesting candidate for the development of prodrugs or drug delivery systems.

In conclusion, rac-(2R,3S,4R)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2679808-74-1) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable compound for further research and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for contributing to the discovery of new therapeutic agents.